N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide

• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol
• IUPAC Name: N-[2-methoxy-5-(tetrazol-1-yl)phenyl]propanamide
• InChI: InChI=1S/C11H13N5O2/c1-3-11(17)13-9-6-8(4-5-10(9)18-2)16-7-12-14-15-16/h4-7H,3H2,1-2H3,(H,13,17)
• InChI Key: VGJNMIFNSYUQQN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=CC(=C1)N2C=NN=N2)OC

Description

N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide is a compound that belongs to the class of tetrazole derivatives. Tetrazoles are nitrogen-rich heterocycles known for their diverse biological applications, particularly in material and medicinal chemistry . The compound’s structure includes a tetrazole ring, which is known for its electron-donating and electron-withdrawing properties, making it a versatile molecule in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tetrazole derivatives, including N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide, can be achieved through several methods. One common approach involves the reaction of primary alcohols or aldehydes with molecular iodine in the presence of ammonia to obtain a nitrile intermediate, which then undergoes [3+2] cycloaddition with dicyandiamide and sodium azide . Another method includes the use of triethyl orthoformate and sodium azide .

Industrial Production Methods: Industrial production of tetrazole derivatives often employs microwave-assisted reactions to enhance reaction rates and yields. For instance, the conversion of nitriles to tetrazoles can be efficiently achieved using microwave irradiation in the presence of catalysts such as zinc salts . This method offers advantages such as shorter reaction times and higher yields compared to conventional heating methods.

Chemical Reactions Analysis

Types of Reactions: N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide undergoes various chemical reactions, including oxidation, reduction, and substitution. The tetrazole ring’s unique electronic properties allow it to participate in a wide range of reactions .

Common Reagents and Conditions: Common reagents used in the reactions of tetrazole derivatives include sodium azide, triethyl orthoformate, and molecular iodine . Reaction conditions often involve the use of catalysts such as zinc salts or microwave irradiation to enhance reaction efficiency .

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield various oxidized derivatives, while substitution reactions can introduce different functional groups onto the tetrazole ring .

Scientific Research Applications

N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, tetrazole derivatives are known for their antibacterial, antifungal, antitumor, and anti-inflammatory activities . The compound’s ability to penetrate cell membranes due to its lipophilicity makes it a valuable molecule in drug development .

Mechanism of Action

The mechanism of action of N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide involves its interaction with specific molecular targets and pathways. The tetrazole ring’s electron-donating and electron-withdrawing properties allow it to stabilize electrostatic repulsion of negatively charged ions by delocalizing electrons . This stabilization is advantageous for receptor-ligand interactions, making the compound effective in various biological activities .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to N-[2-methoxy-5-(1H-tetrazol-1-yl)phenyl]propanamide include other tetrazole derivatives such as N-[2-(1H-tetrazol-5-yl)phenyl]benzamide . These compounds share the tetrazole ring structure but differ in their substituents, leading to variations in their chemical and biological properties.

Uniqueness: this compound is unique due to its specific substituents, which confer distinct electronic properties and reactivity. The presence of the methoxy group and the propanamide moiety enhances its lipophilicity and potential for receptor-ligand interactions, making it a valuable compound in medicinal chemistry .